Cas no 2171857-90-0 (2-(4-chloropyridin-2-yl)methoxyacetic acid)

• Product Name: 2-(4-chloropyridin-2-yl)methoxyacetic acid
• CAS No: 2171857-90-0
• MF: C₈H₈ClNO₃
• MW: 201.607021331787
• CID: 5992322
• PubChem ID: 165592493
• Update Time: 2025-05-19

2-(4-chloropyridin-2-yl)methoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloropyridin-2-yl)methoxyacetic acid
• 2-[(4-chloropyridin-2-yl)methoxy]acetic acid
• 2171857-90-0
• EN300-1627786

• Inchi： 1S/C8H8ClNO3/c9-6-1-2-10-7(3-6)4-13-5-8(11)12/h1-3H,4-5H2,(H,11,12)
• InChI Key： RCTMHCRKQATGRD-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)COCC(=O)O

Computed Properties

• Exact Mass: 201.0192708g/mol
• Monoisotopic Mass: 201.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-(4-chloropyridin-2-yl)methoxyacetic acid

Professional Introduction to 2-(4-chloropyridin-2-yl)methoxyacetic Acid (CAS No. 2171857-90-0)

2-(4-chloropyridin-2-yl)methoxyacetic acid, a compound with the chemical identifier CAS No. 2171857-90-0, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a 4-chloropyridin-2-yl moiety and a methoxyacetic acid side chain, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 2-(4-chloropyridin-2-yl)methoxyacetic acid have been subjects of extensive research in recent years. The compound's molecular structure allows for multiple functionalization points, making it a versatile scaffold for medicinal chemists. The 4-chloropyridin-2-yl group is known for its ability to interact with various biological targets, including enzymes and receptors, which has led to its incorporation in numerous drug candidates. Additionally, the methoxyacetic acid moiety introduces a carboxylic acid function that can participate in hydrogen bonding and other forms of molecular recognition, further enhancing the compound's potential as a pharmacophore.

In recent years, there has been a growing interest in developing novel therapeutic agents based on pyridine derivatives due to their favorable pharmacokinetic properties and low toxicity profiles. Studies have shown that compounds containing the 4-chloropyridin-2-yl moiety exhibit promising activities against various diseases, including cancer, inflammation, and infectious disorders. The methoxyacetic acid side chain in 2-(4-chloropyridin-2-yl)methoxyacetic acid not only contributes to its solubility but also plays a crucial role in modulating its biological activity.

One of the most compelling aspects of 2-(4-chloropyridin-2-yl)methoxyacetic acid is its potential as an intermediate in the synthesis of more complex molecules. Researchers have utilized this compound as a building block to develop novel inhibitors targeting specific enzymes involved in disease pathways. For instance, studies have demonstrated its utility in creating inhibitors of kinases, which are key players in cell signaling pathways associated with cancer progression. The ability to modify the structure of this compound while retaining its core pharmacophoric features makes it an invaluable tool for drug discovery.

The biological activity of 2-(4-chloropyridin-2-yl)methoxyacetic acid has been extensively evaluated in vitro and in vivo. Preclinical studies have revealed that this compound exhibits significant inhibitory effects on various enzymatic targets, including cytoprotective enzymes that play a role in oxidative stress regulation. The presence of the 4-chloropyridin-2-yl group appears to be critical for these interactions, as it allows for precise binding to the active sites of these enzymes. Furthermore, the methoxyacetic acid side chain enhances the compound's ability to cross cell membranes, improving its bioavailability.

The pharmaceutical industry has taken note of these findings and has incorporated 2-(4-chloropyridin-2-yl)methoxyacetic acid into several drug development pipelines. Its structural versatility and demonstrated biological activity make it an attractive candidate for further optimization into lead compounds. Researchers are exploring various synthetic routes to modify this molecule, aiming to enhance its potency, selectivity, and pharmacokinetic properties. These efforts are part of a broader trend toward developing targeted therapies that address specific disease mechanisms at a molecular level.

The future prospects for 2-(4-chloropyridin-2-yl)methoxyacetic acid are promising, with ongoing research suggesting its potential application in treating a range of diseases beyond cancer and inflammation. Its ability to interact with multiple biological targets makes it a valuable asset in the quest for novel therapeutic agents. As our understanding of disease pathways continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments.

In conclusion, 2-(4-chloropyridin-2-yl)methoxyacetic acid (CAS No. 2171857-90-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and demonstrated biological activities make it an attractive scaffold for designing novel drugs targeting various diseases. As research progresses, this compound is likely to remain at the forefront of drug discovery efforts, contributing to advancements in medicine.